Cas no 1780323-05-8 (2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine)
2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine
-
- Inchi: 1S/C10H16N2S/c1-6(2)10-12-8-4-5-11-7(3)9(8)13-10/h6-7,11H,4-5H2,1-3H3
- InChI Key: LYUIEVRHMQYKKN-UHFFFAOYSA-N
- SMILES: C1(C)NCCC2N=C(C(C)C)SC1=2
2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM511356-1g |
2-Isopropyl-4-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine |
1780323-05-8 | 97% | 1g |
$843 | 2023-03-10 |
2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine
Introduction to 2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine (CAS No. 1780323-05-8)
2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine, identified by the CAS number 1780323-05-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolo[5,4-c]pyridine class, a scaffold known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its isopropyl and methyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.
The thiazolo[5,4-c]pyridine core is a fused ring system consisting of a thiazole ring connected to a pyridine ring. This structural motif is commonly found in bioactive molecules and has been extensively studied for its pharmacological effects. The presence of 2-isopropyl and 4-methyl groups in 2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine enhances its molecular complexity and may influence its interactions with biological targets. These substituents can affect the compound's solubility, metabolic stability, and binding affinity to enzymes or receptors.
In recent years, there has been growing interest in thiazolo[5,4-c]pyridine derivatives due to their potential roles in drug discovery. Studies have demonstrated that these compounds exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The tetrahydro moiety in the name suggests the presence of a saturated ring system, which can influence the compound's overall shape and electronic distribution. This structural feature may be crucial for optimizing its pharmacokinetic profile and therapeutic efficacy.
One of the most compelling aspects of 2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine is its potential as a lead compound for developing novel therapeutic agents. Researchers have been exploring its derivatives to identify more potent and selective bioactive molecules. The isopropyl group can serve as a handle for further chemical modifications, allowing chemists to tailor the compound's properties for specific applications. For instance, introducing additional functional groups or altering the substitution pattern can enhance binding affinity or modulate metabolic pathways.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been used to predict the binding modes of 2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine with target proteins. These studies have provided insights into how the compound interacts with biological systems at the molecular level. For example, simulations have shown that the methyl group may play a critical role in stabilizing interactions with certain amino acid residues in protein targets. Such information is invaluable for designing next-generation analogs with improved pharmacological profiles.
The synthesis of 2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine involves multi-step organic reactions that require careful optimization. The construction of the thiazolo[5,4-c]pyridine core typically involves cyclization reactions followed by functional group transformations. The introduction of the isopropyl and methyl groups often requires protective group strategies to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating further biological evaluations.
Biological testing of 2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine has revealed promising results in several disease models. In vitro studies have shown that this compound exhibits inhibitory activity against various enzymes and receptors relevant to human health conditions. For instance, preliminary data suggest that it may interfere with signaling pathways involved in inflammation or cancer progression. These findings warrant further investigation into its potential as a therapeutic agent.
The development of novel drugs is often a lengthy and complex process that requires extensive characterization of lead compounds like 2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine (CAS No. 1780323—05—8)。 Pharmacokinetic studies are essential to assess how the body processes the compound after administration。 Parameters such as absorption、distribution、metabolism,and excretion (ADME) determine whether a drug will reach effective concentrations at target sites。 The presence of hydrophobic groups like the isopropyl moiety can influence solubility and permeability,which are critical factors in drug design。
Moreover,the safety profile of any potential drug must be thoroughly evaluated before it can be considered for clinical use。 Preclinical studies involving cell culture assays、animal models,and toxicology tests provide valuable insights into the compound's toxicity and side effects。 These studies help identify any potential risks associated with 2-isopropyl—4—methyl—tetrahydro—thiazolo[5,4—c]pyridine (CAS No.1780323—05—8),ensuring that only safe and effective candidates advance to human trials。
The integration of high-throughput screening (HTS) technologies has revolutionized drug discovery by enabling rapid evaluation of large libraries of compounds。 HTS platforms allow researchers to test thousands of molecules simultaneously against specific biological targets,identifying promising candidates like 2—isopropyl—tetrahydro—thiazolo[5,c]pyridine (CAS No.1780323—05—8) more efficiently than traditional methods。 This approach has significantly reduced the time required to identify lead compounds,accelerating the development pipeline。
In conclusion,2—isopropyl—tetrahydro—thiazolo[c]pyridine (CAS No.1780323—05—8) represents an exciting opportunity in pharmaceutical research due to its unique structural features and potential biological activities。 Further exploration into its derivatives、synthetic pathways,and pharmacological effects will likely uncover new therapeutic possibilities。 As computational tools continue to advance、screening technologies improve,and synthetic methodologies evolve,the future looks promising for this intriguing heterocyclic compound。
1780323-05-8 (2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)